N-[2-(4-benzylpiperazin-1-yl)-1-methyl-2-thien-2-ylethyl]-N'-[2-(dimethylamino)ethyl]ethanediamide

• IUPAC Name: N'-[1-(4-benzylpiperazin-1-yl)-1-thiophen-2-ylpropan-2-yl]-N-[2-(dimethylamino)ethyl]oxamide
• InChI: InChI=1S/C24H35N5O2S/c1-19(26-24(31)23(30)25-11-12-27(2)3)22(21-10-7-17-32-21)29-15-13-28(14-16-29)18-20-8-5-4-6-9-20/h4-10,17,19,22H,11-16,18H2,1-3H3,(H,25,30)(H,26,31)
• InChI Key: FZYDLALXAADWPS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1=CC=CS1)N2CCN(CC2)CC3=CC=CC=C3)NC(=O)C(=O)NCCN(C)C
• Molecular Formula: C24H35N5O2S
• Molecular Weight: 457.6 g/mol

Description

N-[2-(4-benzylpiperazin-1-yl)-1-methyl-2-thien-2-ylethyl]-N'-[2-(dimethylamino)ethyl]ethanediamide is a useful research compound. Its molecular formula is C24H35N5O2S and its molecular weight is 457.64. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatives

A series of 4-(4-methylpiperazin-1-yl)thieno[2,3-b][1,5]benzoxazepines, which are analogs of the mentioned compound, were synthesized from 4-bromo-2-methylthiophene or ethyl 2-amino-4,5-dimethyl-3-thiophencarboxylate. These compounds are thienoanalogues of loxapine, a potent antipsychotic drug, and demonstrated potent antipsychotic activity, highlighting the potential application of such compounds in neuropsychiatric treatments (Kohara et al., 2002).

Polymorphic Forms

Another study focused on olanzapine, a closely related thienobenzodiazepine, discovered a new polymorph form IV during an attempted cocrystallization with nicotinamide. This research on polymorphism can provide insights into the stability, solubility, and bioavailability of related compounds, which is crucial for drug development and manufacturing processes (Thakuria & Nangia, 2011).

Antimicrobial Agents

A novel series of thiazolidinone derivatives, including some with structural similarities to the queried compound, were synthesized and evaluated for their antimicrobial activity against a range of bacterial and fungal strains. This research highlights the potential of these compounds in developing new antimicrobial agents (Patel, Kumari, & Patel, 2012).

Anticancer Agents

Research into dimethyl-benzo,-1,3,6-oxadiazepine and 1,3,5-triazepine derivatives, structurally related to the compound of interest, explored their synthesis and potential as anticancer agents. Some of these compounds demonstrated promising cytotoxic activity, suggesting a potential application in cancer treatment (Abu‐Hashem & Aly, 2017).

Corrosion Inhibitors

A theoretical study was performed on bipyrazolic-type organic compounds, related to the compound of interest, to elucidate their potential as corrosion inhibitors. The study used density functional theory to analyze different inhibition efficiencies and reactive sites, indicating the potential application of these compounds in protecting metals against corrosion (Wang et al., 2006).